Cas no 153408-27-6 ((S)-Azelastine Hydrochloride)

• Product Name: (S)-Azelastine Hydrochloride
• CAS No: 153408-27-6
• MF: C₂₂H₂₅Cl₂N₃O
• MW: 418.359403371811
• CID: 93504
• PubChem ID: 66586339
• Update Time: 2025-09-22

(S)-Azelastine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• azelastine hydrochloride
• 1(2H)-Phthalazinone, 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)-
• (S)-azelastine hydrochloride
• 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1-one,hydrochloride
• Azelastine Impurity
• (S)-Azelastine Hydrochloride 2
• (S)-4-[(4-Chlorophenyl)Methyl]-2-(hexahydro-1-Methyl-1H-azepin-4-yl)-1(2H)-phthalazinone Hydrochloride
• SCHEMBL36771
• AKOS030243354
• (S)-4-(4-Chlorobenzyl)-2-(1-methylazepan-4-yl)phthalazin-1(2H)-onehydrochloride
• 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1-one;hydrochloride
• 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)-
• UNII-QGN83XMX5P
• DTXSID50735375
• Q27287253
• Azelastine hydrochloride (S)-
• J-009007
• (+)-Azelastine Hydrochloride
• (S)-4-(4-Chlorobenzyl)-2-(1-methylazepan-4-yl)phthalazin-1(2H)-one hydrochloride
• 4-[(4-Chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]phthalazin-1(2H)-one--hydrogen chloride (1/1)
• Azelastine hydrochloride, (S)-
• QGN83XMX5P
• 153408-27-6
• 4-[(4-chlorophenyl)methyl]-2-[(4S)-1-methylazepan-4-yl]-1,2-dihydrophthalazin-1-one hydrochloride
• 1(2H)-Phthalazinone, 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1-methyl-1H-azepin-4-yl)-, monohydrochloride, (S)- (9CI); (S)-Azelastine Hydrochloride
• (S)-Azelastine Hydrochloride

• Inchi： 1S/C22H24ClN3O.ClH/c1-25-13-4-5-18(12-14-25)26-22(27)20-7-3-2-6-19(20)21(24-26)15-16-8-10-17(23)11-9-16;/h2-3,6-11,18H,4-5,12-15H2,1H3;1H/t18-;/m0./s1
• InChI Key： YEJAJYAHJQIWNU-FERBBOLQSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C2C=CC=CC=2C(N([C@@H]2CCN(C)CCC2)N=1)=O.Cl

Computed Properties

• Exact Mass: 417.13700
• Monoisotopic Mass: 417.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Melting Point: 219-221?C
• PSA: 38.13000
• LogP: 5.03740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines